Cas no 65052-48-4 (Benzonitrile,3-(methylthio)-)

• Product Name: Benzonitrile,3-(methylthio)-
• CAS No: 65052-48-4
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 501342
• PubChem ID: 13032813
• Update Time: 2025-04-19

Benzonitrile,3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(methylthio)-
• 3-methylsulfanylbenzonitrile
• 3-(methylthio)-benzonitrile
• 3-cyanophenyl methyl sulfide
• 3-Methylmercapto-benzonitril
• 3-methylsulfanyl-benzonitrile
• Benzonitrile,3-(methylthio)
• Benzonitrile, 3-(methylthio)-
• m-methylthiobenzonitrile
• AKOS022634423
• 65052-48-4
• 3-cyanothioanisole
• SCHEMBL3242399
• IHTFSBAUENZVAX-UHFFFAOYSA-N
• DTXSID30515798
• 3-(methylthio)benzonitrile
• 3-(Methylsulfanyl)benzonitrile

• Inchi： 1S/C8H7NS/c1-10-8-4-2-3-7(5-8)6-9/h2-5H,1H3
• InChI Key： IHTFSBAUENZVAX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 149.03000
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.09000
• LogP: 2.28018

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles